Cas no 1804146-12-0 (5-Amino-2-fluoroisonicotinamide)
1804146-12-0 structure
Product Name:5-Amino-2-fluoroisonicotinamide
CAS No:1804146-12-0
MF:C6H6FN3O
MW:155.129744052887
CID:4778879
Update Time:2023-08-17
5-Amino-2-fluoroisonicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-fluoroisonicotinamide
- AK00741916
-
- Inchi： 1S/C6H6FN3O/c7-5-1-3(6(9)11)4(8)2-10-5/h1-2H,8H2,(H2,9,11)
- InChI Key： YMVJMEXWOXRJFB-UHFFFAOYSA-N
- SMILES： FC1=CC(C(N)=O)=C(C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- XLogP3: 0
- Topological Polar Surface Area: 82
5-Amino-2-fluoroisonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029002016-250mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 250mg |
$989.80 | 2022-04-02 | |
| Alichem | A029002016-500mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 500mg |
$1,634.45 | 2022-04-02 | |
| Alichem | A029002016-1g |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 95% | 1g |
$2,837.10 | 2022-04-02 | |
| TRC | A899100-1mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 1mg |
$ 190.00 | 2023-04-19 | ||
| TRC | A899100-10mg |
5-Amino-2-fluoroisonicotinamide |
1804146-12-0 | 10mg |
$ 1499.00 | 2023-04-19 |
5-Amino-2-fluoroisonicotinamide Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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